Cas no 941873-08-1 (4-(4-hydroxyphenyl)-6-(3-hydroxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione)

• Product Name: 4-(4-hydroxyphenyl)-6-(3-hydroxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione
• CAS No: 941873-08-1
• MF: C₁₅H₁₇N₃O₄
• MW: 303.313183546066
• CID: 5499793
• Update Time: 2025-06-29

4-(4-hydroxyphenyl)-6-(3-hydroxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 4-(4-hydroxyphenyl)-6-(3-hydroxypropyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione
• 4-(4-hydroxyphenyl)-6-(3-hydroxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

• Inchi： 1S/C15H17N3O4/c19-7-1-6-18-8-11-12(14(18)21)13(17-15(22)16-11)9-2-4-10(20)5-3-9/h2-5,13,19-20H,1,6-8H2,(H2,16,17,22)
• InChI Key： JEKFNMOONKHJKI-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=C(O)C=C2)C2C(=O)N(CCCO)CC=2N1

Additional information on 4-(4-hydroxyphenyl)-6-(3-hydroxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

Professional Introduction to Compound with CAS No. 941873-08-1 and Product Name: 4-(4-hydroxyphenyl)-6-(3-hydroxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione

The compound with the CAS number 941873-08-1 and the product name 4-(4-hydroxyphenyl)-6-(3-hydroxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione represents a significant advancement in the field of chemobiomedicine. This heterocyclic compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular framework of this compound incorporates a pyrrolo[3,4-d]pyrimidine core, which is a privileged scaffold in medicinal chemistry known for its biological activity. Specifically, the presence of hydroxyl groups at the 4-position of the phenyl ring and the 3-position of the propyl chain introduces functional diversity that can modulate its pharmacokinetic and pharmacodynamic properties.

Recent research in the area of nucleoside analogs has highlighted the importance of pyrrolo[3,4-d]pyrimidine derivatives in developing novel antiviral and anticancer agents. The structural motif of this compound shares similarities with known bioactive molecules that interact with essential cellular pathways. The 1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione core is particularly intriguing because it contains two carbonyl groups that can participate in hydrogen bonding interactions with biological targets. These interactions are critical for the compound's ability to bind to enzymes and receptors with high specificity.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The hydroxyl groups at specific positions on the molecule can serve as hydrogen bond donors or acceptors, which is essential for optimizing binding affinity to biological targets. Additionally, the propyl chain at the 6-position introduces a hydrophobic moiety that can enhance membrane permeability and oral bioavailability. These features make it an attractive candidate for further development into a therapeutic agent.

In vitro studies have demonstrated promising preliminary results regarding the biological activity of this compound. Researchers have observed notable inhibitory effects on certain kinases and enzymes associated with cancer cell proliferation. The 4-(4-hydroxyphenyl) moiety appears to play a crucial role in modulating these interactions by providing a surface for favorable electrostatic and hydrophobic interactions with target proteins. Furthermore, the 6-(3-hydroxypropyl) group contributes to the compound's solubility profile in aqueous media while maintaining sufficient lipophilicity for cellular uptake.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the pyrrolo[3,4-d]pyrimidine core efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to form key carbon-carbon bonds within the heterocyclic system. The introduction of hydroxyl groups has been achieved through regioselective oxidation reactions under mild conditions to prevent unwanted side products.

From a computational chemistry perspective, molecular modeling studies have been conducted to elucidate potential binding modes of this compound with its target proteins. These studies have provided valuable insights into how different parts of the molecule interact with biological targets at an atomic level. The hydroxyl groups at positions 4 and 6 have been identified as key residues responsible for stabilizing interactions through hydrogen bonding networks. Additionally, simulations have suggested that the propyl chain can engage in hydrophobic interactions within lipid bilayers or protein pockets.

The pharmacokinetic properties of this compound are another area of active investigation. Preliminary data indicate that it exhibits reasonable oral bioavailability and metabolic stability in animal models. However, further studies are needed to fully characterize its absorption distribution metabolism and excretion (ADME) profile before human clinical trials can be considered. Efforts are currently underway to optimize these properties through structural modifications while maintaining biological activity against relevant targets.

Future directions for research on this compound include exploring its potential as an antiviral agent against RNA viruses such as influenza or coronaviruses where pyrrolo[3,4-d]pyrimidine derivatives have shown promise previously due to their ability to mimic natural nucleosides involved in viral replication cycles but without being recognized by host enzymes leading thus far then toward less toxic options than earlier nucleoside analogs . Additionally , researchers aim investigate whether modifications could enhance selectivity against specific cancer types by targeting unique mutations present only within certain tumor cells without affecting normal tissues significantly thereby reducing side effects associated traditional chemotherapies .

In conclusion , CAS No 941873-08-1 represents an exciting opportunity within medicinal chemistry because it combines structural features known from successful drugs past along new functional elements offering hope better treatments various diseases including cancers viruses etc . Its unique combination hydroxyl functional groups propyl chain along pyrrolo[3 , 4 - d ] pyrimidine core makes particularly interesting target further exploration both academic industrial settings . As research progresses more about how best utilize potential therapeutic applications become clear , helping move closer safe effective treatments patients worldwide benefit greatly advancements made science years come .